Cas no 1799259-00-9 (N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-2-phenylethenesulfonamide)

• Product Name: N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-2-phenylethenesulfonamide
• CAS No: 1799259-00-9
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 5377350
• Update Time: 2025-05-24

N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-2-phenylethenesulfonamide

• Inchi： 1S/C18H21NO4S/c1-22-17-11-7-6-10-16(17)18(23-2)14-19-24(20,21)13-12-15-8-4-3-5-9-15/h3-13,18-19H,14H2,1-2H3
• InChI Key： QPOIOFZMXNPMJJ-UHFFFAOYSA-N
• SMILES： C(S(NCC(OC)C1=CC=CC=C1OC)(=O)=O)=CC1=CC=CC=C1

Experimental Properties

• Density: 1.218±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 516.2±60.0 °C(Predicted)
• pka: 9.83±0.40(Predicted)

Additional information on N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-2-phenylethenesulfonamide

N-[2-Methoxy-2-(2-Methoxyphenyl)Ethyl]-2-Phenylethenesulfonamide: A Comprehensive Overview

The compound with CAS No. 1799259-00-9, known as N-[2-Methoxy-2-(2-Methoxyphenyl)Ethyl]-2-Phenylethenesulfonamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a sulfonamide group with a substituted ethyl chain containing methoxy and phenyl groups. The presence of these functional groups makes it a versatile molecule with applications ranging from drug development to material science.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry due to their ability to form stable amide bonds and their potential as bioisosteres. The ethenesulfonamide moiety in this compound has been shown to exhibit favorable pharmacokinetic properties, including good absorption and metabolic stability. This makes it an attractive candidate for the development of new therapeutic agents targeting various diseases, such as cancer, inflammation, and neurodegenerative disorders.

The structural complexity of N-[2-Methoxy-2-(2-Methoxyphenyl)Ethyl]-2-Phenylethenesulfonamide allows for a wide range of chemical modifications, enabling researchers to explore its potential in drug design. For instance, the methoxy groups attached to the phenyl rings can influence the molecule's solubility, permeability, and bioavailability, which are critical factors in drug delivery systems. Additionally, the ethyl chain provides a flexible backbone that can be further functionalized to enhance specific biological activities or to target particular cellular pathways.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various pathological conditions. Recent research has demonstrated that sulfonamides can act as potent inhibitors of protein kinases, making them valuable tools in anticancer therapy. The ethenesulfonamide group in this compound has been shown to bind effectively to kinase active sites, suggesting its potential use in developing targeted therapies for cancer treatment.

Beyond its medicinal applications, this compound also exhibits interesting properties in materials science. The combination of aromatic rings and polar groups makes it suitable for use in the synthesis of advanced materials, such as polymers or nanoparticles. For example, the phenyl groups can contribute to the aromaticity and stability of the material, while the sulfonamide group can introduce functional versatility for specific applications like drug delivery or sensing technologies.

In terms of synthesis, the preparation of N-[2-Methoxy-2-(2-Methoxyphenyl)Ethyl]-2-Phenylethenesulfonamide involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is readily available for further studies and applications. The use of modern synthetic techniques has also enabled the exploration of alternative routes that may offer greater efficiency or scalability.

The pharmacological profile of this compound has been extensively studied using both in vitro and in vivo models. Preclinical studies have shown that it exhibits selective activity against certain targets while demonstrating low toxicity profiles at therapeutic concentrations. These findings underscore its potential as a lead compound for drug development programs targeting specific diseases or conditions.

In conclusion, CAS No. 1799259-00-9 represents a significant advancement in the field of organic chemistry due to its unique structure and diverse applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a critical role in advancing both medicinal and materials science.